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Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733

A Technical Guide to the Physical Properties of
Benzene-1,3-disulfonamide

This document provides a detailed overview of the known physical properties of Benzene-1,3-
disulfonamide, with a specific focus on its melting point and solubility characteristics. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Quantitative Physical Properties

The physical properties of Benzene-1,3-disulfonamide are summarized in the table below. It
is important to note that while a specific melting point range has been reported, detailed
guantitative solubility data in various solvents is not readily available. The solubility information
is inferred from the behavior of structurally similar compounds, such as other sulfonamides and
benzene-1,3-disulfonic acid.
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Property Value Source
Melting Point 233.0t0 237.0 °C [1]
Water Solubility Low (inferred) [2]

More soluble in organic
Organic Solvent Solubility solvents like alcohols and [2]

acetone (inferred)

Experimental Protocols

The determination of the physical properties of a compound like Benzene-1,3-disulfonamide
follows established laboratory procedures. Below are detailed methodologies for measuring
melting point and solubility.

2.1. Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity and can be
determined using a melting point apparatus.

o Apparatus: Digital melting point apparatus (e.g., DigiMelt), capillary tubes.
e Procedure:

o Asmall, finely powdered sample of the crystalline solid is packed into a thin-walled
capillary tube, sealed at one end.[3]

o The capillary tube is placed in the heating block of the melting point apparatus.[3]
o The sample is heated at a controlled rate.[3]

o The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded as the melting point
range.[3]

o For a pure substance, this range is typically narrow. A broad melting range often indicates
the presence of impurities.[3]
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2.2. Solubility Determination

The solubility of a compound can be determined in various solvents to understand its behavior
in different environments.

o Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker or bath,
filtration apparatus.

e General Procedure for Sulfonamides:

[¢]

An excess amount of the sulfonamide is added to a known volume of the solvent (e.qg.,
water, ethanol, acetone) in a sealed container.

o The mixture is agitated in a constant temperature environment for a prolonged period to
ensure equilibrium is reached.

o The saturated solution is then filtered to remove the undissolved solid.
o A known volume of the clear, saturated solution is carefully removed.
o The solvent is evaporated, and the mass of the dissolved solid is measured.

o Alternatively, the concentration of the solute in the saturated solution can be determined
using an analytical technique such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).[4]

The solubility of sulfonamides can be influenced by factors such as pH and the presence of co-
solvents.[2] For instance, the solubility of sulfonamides may increase under alkaline conditions
due to ionization.[2]

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point and solubility of a chemical compound.
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Caption: Workflow for Determining Physical Properties of a Chemical Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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